Cas no 899738-02-4 (3-butyl-7-tert-butyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 3-butyl-7-tert-butyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899738-02-4
• MF: C₁₆H₂₂N₄O₃
• MW: 318.370883464813
• CID: 5487040
• Update Time: 2025-10-21

3-butyl-7-tert-butyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Oxazolo[2,3-f]purine-2,4(1H,3H)-dione, 3-butyl-7-(1,1-dimethylethyl)-1-methyl-
• 3-butyl-7-tert-butyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C16H22N4O3/c1-6-7-8-19-13(21)11-12(18(5)15(19)22)17-14-20(11)9-10(23-14)16(2,3)4/h9H,6-8H2,1-5H3
• InChI Key： RUKSERVQRLZMPO-UHFFFAOYSA-N
• SMILES： N12C=C(C(C)(C)C)OC1=NC1=C2C(=O)N(CCCC)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-butyl-7-tert-butyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

3-butyl-7-tert-butyl-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione

The compound 3-butyl-7-tert-butyl-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No: 899738-02-4) is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of purine derivatives, which are widely studied for their biological and pharmacological properties. The molecule's structure incorporates a purine ring system fused with an oxazole moiety, making it a unique member of the heterocyclic compounds family.

Recent studies have highlighted the potential of oxazolopurine derivatives in various fields. For instance, researchers have explored their role as antioxidants, anti-inflammatory agents, and even as anticancer drugs. The presence of bulky substituents such as the tert-butyl group and the butyl chain in this compound contributes to its stability and bioavailability. These substituents also play a crucial role in modulating the molecule's electronic properties and reactivity.

The synthesis of 3-butyl-7-tert-butyl-1-methyl...dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the purine ring system through condensation reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution or alkylation. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems. Its ability to interact with specific biological targets makes it a valuable candidate for designing drugs that can selectively inhibit certain enzymes or receptors. For example, recent research has demonstrated its potential as an inhibitor of protein kinases, which are key players in various disease pathways.

Moreover, the compound's structural versatility allows for further functionalization to tailor its properties for specific applications. By modifying the substituents on the purine and oxazole rings, scientists can enhance its solubility in different solvents or improve its ability to cross cellular membranes. These modifications are critical for optimizing its performance in pharmaceutical formulations.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Researchers are actively exploring green chemistry approaches to reduce waste and improve sustainability in its production processes. This includes the use of renewable feedstocks and energy-efficient reaction conditions.

In conclusion, 3-butyl-7-tert-butyl...dione (CAS No: 899738-02-4) is a versatile compound with significant potential in drug discovery and materials science. Its unique structure and functional groups make it a valuable tool for advancing research in heterocyclic chemistry and related fields. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in both academic research and industrial development.